Cas no 88353-28-0 (Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-)

Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]- structure
88353-28-0 structure
Product name:Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-
CAS No:88353-28-0
MF:C16H9N3O4
MW:307.26036
CID:635782
PubChem ID:13113294

Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-
    • 4-[(3-nitro-2-oxochromen-4-yl)amino]benzonitrile
    • 4-[(3-Nitro-2-oxo-2H-1-benzopyran-4-yl)amino]benzonitrile
    • DTXSID00518776
    • 88353-28-0
    • Inchi: InChI=1S/C16H9N3O4/c17-9-10-5-7-11(8-6-10)18-14-12-3-1-2-4-13(12)23-16(20)15(14)19(21)22/h1-8,18H
    • InChI Key: PFBVKIHSWDVSEV-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=C(C(=O)O2)[N+](=O)[O-])NC3=CC=C(C=C3)C#N

Computed Properties

  • Exact Mass: 307.05930578g/mol
  • Monoisotopic Mass: 307.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 108Ų

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